ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[2-(2-chlorophenyl)acetyl]amino]-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C16H16ClNO3S/c1-3-21-16(20)12-8-10(2)22-15(12)18-14(19)9-11-6-4-5-7-13(11)17/h4-8H,3,9H2,1-2H3,(H,18,19)
• InChI Key: FNIPOLNVCXPRHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C)NC(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO3S
• Molecular Weight: 337.8 g/mol

Description

Ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate, also known as CTET, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell proliferation. ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been shown to have a number of biochemical and physiological effects. In cancer cells, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been shown to induce cell cycle arrest and apoptosis, which are mechanisms that prevent the growth and proliferation of cancer cells. ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has also been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells and contribute to the development of cancer and other diseases. In addition, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been shown to reduce the production of pro-inflammatory cytokines, which are molecules that contribute to inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate for lab experiments is its relatively low cost and ease of synthesis. ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate is also stable under a wide range of conditions, which makes it suitable for use in various assays and experiments. However, one of the limitations of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate is its low solubility in water, which can make it difficult to work with in certain experiments. In addition, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has not been extensively studied in vivo, which limits its potential applications in animal models and clinical trials.

Future Directions

There are several future directions for research on ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the final product. Another area of interest is the investigation of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate's potential applications in other areas of medicine, such as neurodegenerative diseases and cardiovascular disease. In addition, further studies are needed to fully understand the mechanism of action of ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate and its potential side effects. Overall, ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate shows promise as a potential therapeutic agent, and further research is needed to fully explore its potential applications.

Scientific Research Applications

Ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been studied for its potential applications in various areas of medicine. One of the most promising areas is cancer research, where ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has been shown to inhibit the growth of cancer cells. ethyl 2-{[(2-chlorophenyl)acetyl]amino}-5-methyl-3-thiophenecarboxylate has also been studied for its potential use as an anti-inflammatory agent, as well as for its ability to protect against oxidative stress.